Cas no 588-96-5 (4-Bromophenetole)

• Product Name: 4-Bromophenetole
• CAS No: 588-96-5
• MF: C₈H₉BrO
• MW: 201.060461759567
• MDL: MFCD00000098
• CID: 38553
• PubChem ID: 68523
• Update Time: 2025-04-18

4-Bromophenetole Chemical and Physical Properties

Names and Identifiers

• p-Bromophenetole
• 4-Bromophenyl ethyl ether
• 4-Bromoethoxybenzene
• 4-Bromophenetole
• 1-bromo-4-ethoxybenzene
• Benzene, 1-bromo-4-ethoxy-
• p-Ethoxybromobenzene
• p-Bromoethoxybenzene
• p-Ethoxyphenyl bromide
• p-Bromophenol ethyl ether
• 1-Bromo-4-ethoxy-benzene
• Phenetole, p-bromo-
• 1-BROMO-4-ETHYLOXYBENZENE
• T0L17BX1WR
• WVUYYXUATWMVIT-UHFFFAOYSA-N
• p-bromophenetol
• 4-bromophenetol
• phenetyl bromide
• NSC8053
• 4-bromo phenetole
• 4-ethoxybromobe
• SY001830
• BROMOPHENOL P-FORM ETHYL ETHER [MI]
• AKOS000119004
• NS00034033
• NSC 8053
• AM20060683
• 588-96-5
• 1-ethoxy-4-bromobenzene
• BDBM50150786
• 4-ethoxybromo-benzene
• 4-Bromophenetole, 98%
• 2-METHYLGLUTARICACID
• CHEMBL187292
• 4-ETHOXYPHENYL BROMIDE
• MFCD00000098
• B1434
• 4-bromo phenetol
• DTXSID6060426
• EN300-16111
• DS-14348
• Q27289511
• AC1306
• ethyl 4-bromophenyl ether
• CS-W015571
• InChI=1/C8H9BrO/c1-2-10-8-5-3-7(9)4-6-8/h3-6H,2H2,1H
• SCHEMBL18358
• 4-ethoxybromobenzene
• F0001-1538
• 5-(4-bromophenyl)sulfanyl-4-(chloromethyl)-1-methyl-3-phenyl-pyrazole
• W-105361
• A832064
• UNII-T0L17BX1WR
• NSC-8053
• EINECS 209-629-7
• p-bromophenyl ethyl ether
• DB-028768

• MDL： MFCD00000098
• Inchi： 1S/C8H9BrO/c1-2-10-8-5-3-7(9)4-6-8/h3-6H,2H2,1H3
• InChI Key： WVUYYXUATWMVIT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC
• BRN： 2042066

Computed Properties

• Exact Mass: 199.98400
• Monoisotopic Mass: 199.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Liquid
• Density: 1.407 g/mL at 25 °C(lit.)
• Melting Point: 4 °C (lit.)
• Boiling Point: 233°C
• Flash Point: Degrees Fahrenheit:217.4°F
  Degrees Celsius:103°C
  
• Refractive Index: n20/D 1.551(lit.)
• PSA: 9.23000
• LogP: 2.84780
• Merck: 1428
• Solubility: Soluble in ethanol and diethyl ether.

4-Bromophenetole Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether